Cas no 118059-83-9 (Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)-)

• Product name: Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)-
• CAS No: 118059-83-9
• MF: C₁₇H₁₇NO₃
• MW: 283.32178
• CID: 158288
• PubChem ID: 189543

Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-(1,1-dimethylethyl)phenyl](3-nitrophenyl)-
• (4-tert-butylphenyl)-(3-nitrophenyl)methanone
• DTXSID70152005
• A807383
• 118059-83-9

• Inchi： InChI=1S/C17H17NO3/c1-17(2,3)14-9-7-12(8-10-14)16(19)13-5-4-6-15(11-13)18(20)21/h4-11H,1-3H3
• InChI Key： JJOHRTZNLAVXGG-UHFFFAOYSA-N
• SMILES： O=[N+](C1C=CC=C(C(C2=CC=C(C(C)(C)C)C=C2)=O)C=1)[O-]

Computed Properties

• Exact Mass: 283.12091
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21